Cas no 126417-82-1 (3-(4-Chlorophenyl)-1-methyl-1H-pyrazol-5-amine)

3-(4-Chlorophenyl)-1-methyl-1H-pyrazol-5-amine is a heterocyclic organic compound featuring a pyrazole core substituted with a 4-chlorophenyl group and an amine functionality at the 5-position. This structure imparts significant versatility in synthetic chemistry, particularly as a key intermediate in pharmaceutical and agrochemical applications. Its chlorophenyl moiety enhances lipophilicity, while the amine group offers reactivity for further derivatization. The compound exhibits stability under standard conditions, facilitating handling and storage. Its well-defined molecular architecture makes it valuable for constructing biologically active molecules, including potential drug candidates and crop protection agents. The presence of both electron-withdrawing and electron-donating substituents allows for tailored reactivity in diverse synthetic pathways.
3-(4-Chlorophenyl)-1-methyl-1H-pyrazol-5-amine structure
126417-82-1 structure
Product Name:3-(4-Chlorophenyl)-1-methyl-1H-pyrazol-5-amine
CAS No:126417-82-1
MF:C10H10ClN3
MW:207.659500598907
MDL:MFCD00084872
CID:133707
PubChem ID:2735304
Update Time:2025-05-20

3-(4-Chlorophenyl)-1-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • 3-(4-Chlorophenyl)-1-methyl-1H-pyrazol-5-amine
    • 1H-Pyrazol-5-amine,3-(4-chlorophenyl)-1-methyl-
    • 5-(4-chlorophenyl)-2-methylpyrazol-3-amine
    • 5-Amino-3-(4-chlorophenyl)-1-methyl-1H-pyrazole
    • 1H-Pyrazol-5-amine,3-(4-chlorophenyl)-1-methyl
    • 3-(4-chlorophenyl)-1-methyl-1H-pyrazol-5-ylamine
    • 5-(4-Chloro-phenyl)-2-methyl-2H-pyrazol-3-ylamine
    • 5-amino-3-(4-chlorophenyl)-1-methylpyrazole
    • 5-Amino-3-(p-chlorphenyl)-1-methyl-pyrazol
    • BUTTPARK 30\03-79
    • Methyl 2-aMino-5-ethylthiazol-4-carboxylate
    • 3-(4-Chlorophenyl)-1-methyl-1H-pyrazol-5-amine, 1-(5-Amino-1-methyl-1H-pyrazol-3-yl)-4-chlorobenzene
    • W-205247
    • DTXSID50370669
    • EN300-1147613
    • CS-0308312
    • ZSFCXTGPGSAWFT-UHFFFAOYSA-N
    • PS-5669
    • CHEMBL4549415
    • Maybridge1_004889
    • 3-(4-Chlorophenyl)-1-methyl-1H-pyrazol-5-amine, AldrichCPR
    • 1H-Pyrazol-5-amine, 3-(4-chlorophenyl)-1-methyl-
    • 1-(5-Amino-1-methyl-1H-pyrazol-3-yl)-4-chlorobenzene
    • CCG-246369
    • AB03158
    • 3-(4-chlorophenyl)-1-methyl-1H-pyrazole-5-amine
    • AKOS005199331
    • 126417-82-1
    • A805553
    • HMS555G05
    • FT-0613652
    • BFA41782
    • 5-(4-chlorophenyl)-2-methyl-pyrazol-3-amine
    • 5-(4-Chloro-phenyl)2-methyl-2H-pyrazol-3-ylamine
    • MFCD00084872
    • SCHEMBL2411656
    • Y0H
    • DB-004278
    • MDL： MFCD00084872
    • Inchi： 1S/C10H10ClN3/c1-14-10(12)6-9(13-14)7-2-4-8(11)5-3-7/h2-6H,12H2,1H3
    • InChI Key： ZSFCXTGPGSAWFT-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(=CC=1)C1C=C(N)N(C)N=1

Computed Properties

  • Exact Mass: 207.05600
  • Monoisotopic Mass: 207.056
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.8A^2
  • XLogP3: 2.2

Experimental Properties

  • Color/Form: NA
  • Density: 1.4±0.1 g/cm3
  • Melting Point: 150 °C
  • Boiling Point: 277.5±33.0 °C at 760 mmHg
  • Flash Point: 159.6±30.7 °C
  • Refractive Index: 1.643
  • PSA: 43.84000
  • LogP: 2.90390

3-(4-Chlorophenyl)-1-methyl-1H-pyrazol-5-amine Security Information

  • Signal Word：warning
  • Hazard Statement： Irritant
  • Warning Statement： P264+P280+P305+P351+P338+P337+P313
  • Hazard Category Code： 36/37/38-25
  • Safety Instruction： S26; S36/37/39
  • Hazardous Material Identification： Xi
  • Safety Term：S26-36/37/39
  • Risk Phrases：R36/37/38
  • Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

3-(4-Chlorophenyl)-1-methyl-1H-pyrazol-5-amine Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-(4-Chlorophenyl)-1-methyl-1H-pyrazol-5-amine Pricemore >>

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